1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-3-[3-(2,3-dihydroindol-1-yl)-3-oxopropyl]sulfanylpropan-1-one
• InChI: InChI=1S/C22H24N2O2S/c25-21(23-13-9-17-5-1-3-7-19(17)23)11-15-27-16-12-22(26)24-14-10-18-6-2-4-8-20(18)24/h1-8H,9-16H2
• InChI Key: VHRFZAHXIKHYGY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CCSCCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C22H24N2O2S
• Molecular Weight: 380.5 g/mol

Description

1,1'-[Thiobis(1-oxo-3,1-propanediyl)]diindoline, also known as DTDP, is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of bis-indole derivatives and has a sulfur-containing linker that connects two indole moieties. DTDP has been found to exhibit various biological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline is not fully understood. However, studies have suggested that it may exert its biological activity by modulating various cellular signaling pathways. For instance, 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has been found to activate the p38 mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in regulating cell growth and apoptosis. 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and physiological effects:
1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade. 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has also been found to inhibit the activity of enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Additionally, 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has been found to exhibit antioxidant activity by scavenging free radicals.

Advantages and Limitations for Lab Experiments

1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has also been found to exhibit low toxicity in vitro, making it a safe candidate for use in cell-based assays. However, 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has some limitations, such as poor solubility in aqueous solutions. This can limit its use in certain experimental setups.

Future Directions

There are several potential future directions for research on 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline. One area of interest is the development of 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline-based drugs for the treatment of cancer and inflammatory diseases. Further studies are needed to elucidate the precise mechanism of action of 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline and to identify its molecular targets. Additionally, studies are needed to investigate the pharmacokinetics and pharmacodynamics of 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline in vivo.

Scientific Research Applications

1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer activity by inducing apoptosis in cancer cells. 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has also been shown to possess antimicrobial activity against various bacterial strains, including drug-resistant strains. Additionally, 1,1'-[thiobis(1-oxo-3,1-propanediyl)]diindoline has been found to inhibit the activity of enzymes involved in inflammation, making it a potential candidate for the treatment of inflammatory diseases.